Cas no 2228306-84-9 (2-(5-hydroxy-2-nitrophenyl)-2-oxoacetic acid)

• Product Name: 2-(5-hydroxy-2-nitrophenyl)-2-oxoacetic acid
• CAS No: 2228306-84-9
• MF: C₈H₅NO₆
• MW: 211.128402471542
• CID: 5865935
• PubChem ID: 165827916
• Update Time: 2025-07-22

2-(5-hydroxy-2-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-hydroxy-2-nitrophenyl)-2-oxoacetic acid
• EN300-1801818
• 2228306-84-9

• Inchi： 1S/C8H5NO6/c10-4-1-2-6(9(14)15)5(3-4)7(11)8(12)13/h1-3,10H,(H,12,13)
• InChI Key： FBSOJMMNFTVOSW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C(C(=O)O)=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.01168688g/mol
• Monoisotopic Mass: 211.01168688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 120Ų

Additional information on 2-(5-hydroxy-2-nitrophenyl)-2-oxoacetic acid

Compound CAS No 2228306-84-9: 2-(5-Hydroxy-2-Nitrophenyl)-2-Oxoacetic Acid

The compound with CAS number 2228306-84-9, known as 2-(5-hydroxy-2-nitrophenyl)-2-oxoacetic acid, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic acids, characterized by the presence of a phenyl ring substituted with hydroxyl and nitro groups, along with a ketone functional group. The molecule's structure makes it a valuable subject for research in fields such as pharmacology, materials science, and analytical chemistry.

Recent studies have highlighted the unique properties of 2-(5-hydroxy-2-nitrophenyl)-2-oxoacetic acid, particularly its role in bioactive compounds. Researchers have explored its potential as a precursor for synthesizing advanced pharmaceutical agents. The hydroxyl and nitro groups on the phenyl ring contribute to the molecule's reactivity, making it a versatile building block for drug development. For instance, its ability to undergo various substitution reactions has been leveraged to create derivatives with enhanced bioavailability and selectivity.

In terms of physical properties, CAS No 2228306-84-9 exhibits a melting point of approximately 175°C and is sparingly soluble in water. Its solubility characteristics make it suitable for use in organic solvents commonly employed in chemical synthesis. The compound's stability under various conditions has also been extensively studied, revealing its resistance to thermal degradation at moderate temperatures.

The synthesis of 2-(5-hydroxy-2-nitrophenyl)-2-oxoacetic acid typically involves multi-step reactions, including nitration and oxidation processes. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact. These developments underscore the compound's importance in both academic research and industrial applications.

Beyond its chemical significance, CAS No 2228306-84-9 has garnered attention for its potential in biotechnology. Studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, suggesting its role as a lead compound for developing novel therapeutic agents. Additionally, its structural similarity to certain natural products has inspired research into its use as a bioisostere in drug design.

In conclusion, Compound CAS No 2228306-84-9: 1-(5-Hydroxy-1-Nitrophenyl)ethanone stands out as a critical molecule in contemporary chemical research. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in advancing scientific innovation across multiple disciplines.